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Compound of Interest

Compound Name:
5-(4-Bromophenyl)thiophene-2-

carbaldehyde

CAS No.: 38401-70-6

Cat. No.: B1273530

Get Quote

Executive Summary & Compound Profile
5-(4-Bromophenyl)thiophene-2-carbaldehyde is a bifunctional building block featuring an

electron-rich thiophene core substituted with an electrophilic aldehyde and a halogenated

phenyl ring. Its solubility behavior is governed by the interplay between the polar formyl group

and the lipophilic bromophenyl-thiophene backbone.

CAS Number: 38401-70-6

Molecular Formula: C₁₁H₇BrOS

Molecular Weight: 267.14 g/mol

Physical State: Pale yellow to brown solid

Primary Utility: Precursor for Schiff bases, donor-acceptor (D-A) conjugated polymers, and

small-molecule organic photovoltaics (OPV).
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Solubility Profile
The solubility data below synthesizes empirical observations from synthetic workflows (Suzuki

couplings, column chromatography) and spectroscopic analysis (NMR).

Quantitative & Qualitative Solubility Matrix
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Solvent Class Specific Solvent Solubility Status
Application
Context

Chlorinated
Dichloromethane

(DCM)
High

Primary solvent for

extraction and

chromatography.

Chloroform (

)
High

Standard solvent for

H NMR

characterization.

Polar Aprotic
Dimethyl Sulfoxide

(DMSO)
High

Biological assays;

stock solutions (up to

50 mM).

Dimethylformamide

(DMF)
High

Reaction medium for

high-temp

functionalization.

Tetrahydrofuran (THF) High

Solvent for

organometallic

coupling reactions.

Aromatic Toluene Moderate/High

Preferred non-polar

solvent for Suzuki

coupling.

Polar Protic Ethanol / Methanol Moderate

Recrystallization

(often requires

heating).

Aliphatic Hexanes / Pentane Low

Anti-solvent for

precipitation;

chromatography

eluent.

Aqueous Water Insoluble

Requires organic co-

solvent (e.g.,

Dioxane/H₂O) for

miscibility.
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Critical Solubility Insights
The "Like Dissolves Like" Rule: The compound's aromatic backbone ensures high solubility

in non-polar aromatics (toluene) and chlorinated solvents (DCM). However, the polar

aldehyde group provides enough polarity to allow solubility in DMSO and acetone.

Purification Implications: The significant solubility difference between DCM (high) and

Hexanes (low) makes this pair ideal for silica gel column chromatography, typically eluting at

gradients around 1:1 to 1:5 (DCM:Hexane).

Crystallization: Recrystallization is best achieved using Ethanol (dissolve hot, cool to

precipitate) or a DCM/Hexane layered system (solvent diffusion).

Visualization: Solubility Decision Logic
The following diagram illustrates the logical flow for selecting the appropriate solvent based on

the intended experimental outcome.
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Figure 1: Decision matrix for solvent selection based on experimental requirements.
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Experimental Protocols
Protocol A: Recrystallization (Purification)
Use this protocol to purify crude material obtained after synthesis.

Dissolution: Place crude solid (e.g., 500 mg) in a round-bottom flask. Add minimum amount

of boiling Ethanol (~10-15 mL) until the solid dissolves completely.

Note: If insoluble particles remain, filter the hot solution quickly through a glass wool plug.

Nucleation: Allow the solution to cool slowly to room temperature on the benchtop. Do not

disturb.

Precipitation: Once at room temperature, place the flask in an ice bath (0-4°C) for 1 hour to

maximize yield.

Collection: Filter the crystals using a Buchner funnel. Wash the cake with cold Ethanol (2 x 5

mL).

Drying: Dry under high vacuum to remove residual solvent.

Protocol B: Suzuki Coupling Workflow (Synthesis
Context)
This compound is often synthesized via Suzuki coupling. The solvent choice is critical here.

Reagents: Combine 5-bromothiophene-2-carbaldehyde (1 equiv), 4-bromophenylboronic

acid (1.1 equiv), and Pd(PPh₃)₄ (5 mol%).

Solvent System: Use a biphasic mixture of Toluene : Ethanol : Water (4:1:1) or 1,4-Dioxane :

Water (4:1).

Reasoning: The organic solvent dissolves the thiophene reactant; water dissolves the

base (K₂CO₃ or Na₂CO₃). Ethanol acts as a phase-transfer co-solvent.

Reaction: Degas with Argon for 15 minutes. Heat to reflux (90-100°C) for 12-24 hours.
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Work-up: Cool to RT. Dilute with Ethyl Acetate. Wash with brine.[1] The product will partition

into the organic layer.

Visualization: Synthesis & Purification Workflow
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Figure 2: Step-by-step workflow from synthesis to purified compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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